2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide

• IUPAC Name: 2,4-dichloro-N-[5-cyano-2-(4-methylphenyl)sulfanylphenyl]benzamide
• InChI: InChI=1S/C21H14Cl2N2OS/c1-13-2-6-16(7-3-13)27-20-9-4-14(12-24)10-19(20)25-21(26)17-8-5-15(22)11-18(17)23/h2-11H,1H3,(H,25,26)
• InChI Key: HXVHNRBJJPKKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(C=C(C=C2)C#N)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl2N2OS
• Molecular Weight: 413.3 g/mol

Description

“2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide” is a chemical compound used in scientific research. Its unique properties make it suitable for various applications, including pharmaceutical development, organic synthesis, and material science.

Scientific Research Applications

Polymeric Material Development

Transparent aromatic polyimides incorporating thiophenyl-substituted benzidines exhibit high refractive indices, low birefringence, and good thermomechanical stabilities, making them promising for advanced optical materials. The synthesis process involves conventional two-step thermal polycondensation, demonstrating potential applications in creating materials with specific optical and mechanical properties (Tapaswi et al., 2015).

Anticancer Activity

Compounds derived from 1,4-naphthoquinones containing a phenylaminosulfanyl moiety have shown potent cytotoxic activity against various human cancer cell lines. These compounds demonstrate low toxicity in normal cells and can induce apoptosis and cell cycle arrest, highlighting their potential as chemotherapeutic agents (Ravichandiran et al., 2019).

Metal-Organic Frameworks (MOFs)

Flexible dicarboxylate ligands have been utilized in constructing copper metal–organic complexes with paddlewheel secondary building units (SBUs). These complexes exhibit diverse structures from discrete molecular chairs to one-dimensional and two-dimensional frameworks, showing the versatility of such ligands in designing MOFs with potential applications in catalysis, gas storage, and separation technologies (Dai et al., 2009).

Antibiotic and Antibacterial Development

New antibiotic and antibacterial drugs have been synthesized, focusing on compounds with potential applications in treating infections. The research underscores the importance of developing novel drugs to combat resistant bacterial strains, contributing to the field of pharmaceuticals and medical treatments (Ahmed, 2007).